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Compound of Interest

Compound Name: HIV-1 protease-IN-11

Cat. No.: B15137707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of HIV-
1 protease-IN-11, a potent inhibitor of the HIV-1 protease enzyme. The information is intended

to guide researchers in accurately preparing solutions and designing robust experiments for the

evaluation of this compound.

Physicochemical and Potency Data
Quantitative data for HIV-1 protease-IN-11 and the target enzyme, HIV-1 protease, are

summarized below.
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Parameter Value Source

HIV-1 Protease-IN-11

Molecular Weight 503.65 g/mol [1]

Chemical Formula C26H37N3O5S [1]

CAS Number 2925287-54-1 [1]

IC50 (in vitro) 0.41 nM [1]

HIV-1 Protease (Enzyme)

Molecular Weight (homodimer) ~22 kDa [2]

Composition
Homodimer of two 99-amino

acid subunits

Optimal pH for activity ~5.0

Solution Preparation and Storage Protocols
Proper preparation and storage of HIV-1 protease-IN-11 solutions are critical for maintaining its

stability and activity.

Materials Required
HIV-1 protease-IN-11 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Protocol for Preparation of Stock Solution (e.g., 10 mM)
Pre-warm DMSO: If the DMSO is frozen, warm it in a 37°C water bath for 1-5 minutes until it

is completely thawed.
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Weigh the Inhibitor: Accurately weigh a small amount of HIV-1 protease-IN-11 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 0.50365 mg of the

inhibitor (based on a molecular weight of 503.65 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed inhibitor. For

the example above, add 100 µL of DMSO to 0.50365 mg of the powder.

Ensure Complete Dissolution: Vortex the solution gently and visually inspect to ensure that

all the solid has dissolved. Gentle warming or brief sonication may be used if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage Conditions
Form

Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years
Store in a desiccator

to keep dry.

4°C Up to 2 years

Stock Solution in

DMSO
-80°C Up to 6 months

Avoid repeated

freeze-thaw cycles.

-20°C Up to 1 month

Note: The storage information for the solution is based on a similar compound, HIV-1 protease-

IN-12, and represents a conservative guideline. For long-term stability, storage at -80°C is

recommended.

Experimental Protocols
The following is a general protocol for an in vitro HIV-1 protease inhibitor screening assay. This

should be adapted based on the specific experimental setup and available reagents.

In Vitro HIV-1 Protease Inhibition Assay (Fluorometric)
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This protocol is based on the principle that active HIV-1 protease cleaves a specific fluorogenic

substrate, releasing a quantifiable fluorescent signal. The presence of an inhibitor like HIV-1
protease-IN-11 will reduce or prevent this cleavage, leading to a decrease in fluorescence.

Materials:

Recombinant HIV-1 Protease

HIV-1 Protease Assay Buffer

HIV-1 Protease Fluorogenic Substrate

HIV-1 protease-IN-11 stock solution (e.g., in DMSO)

Positive control inhibitor (e.g., Pepstatin A)

96-well black microplate, suitable for fluorescence readings

Fluorescence microplate reader (Ex/Em = 330/450 nm)

Procedure:

Prepare Working Solutions:

Inhibitor Solutions: Prepare serial dilutions of the HIV-1 protease-IN-11 stock solution in

Assay Buffer to achieve the desired final concentrations for testing. Also, prepare a solvent

control (DMSO in Assay Buffer).

Enzyme Solution: Dilute the recombinant HIV-1 protease in Assay Buffer to the

recommended working concentration.

Substrate Solution: Prepare the fluorogenic substrate in Assay Buffer according to the

manufacturer's instructions.

Assay Setup (in a 96-well plate):

Test Wells: Add 10 µL of the diluted HIV-1 protease-IN-11 solutions.
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Positive Control Wells: Add 10 µL of the positive control inhibitor solution.

Enzyme Control (No Inhibitor) Wells: Add 10 µL of the solvent control.

Blank (No Enzyme) Wells: Add 10 µL of Assay Buffer.

Pre-incubation: Add 80 µL of the diluted HIV-1 Protease solution to all wells except the blank

wells. Add 90 µL of Assay Buffer to the blank wells. Mix gently and incubate the plate at room

temperature for 15 minutes, protected from light.

Initiate Reaction: Add 10 µL of the Substrate Solution to all wells.

Measurement: Immediately measure the fluorescence in a microplate reader in kinetic mode

at 37°C for 1-3 hours, taking readings every 1-2 minutes (Ex/Em = 330/450 nm).

Data Analysis:

Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time

curve) for each well.

Determine the percentage of inhibition for each concentration of HIV-1 protease-IN-11
compared to the enzyme control.

Plot the percentage of inhibition against the inhibitor concentration and fit the data to a

suitable dose-response curve to determine the IC50 value.

Visualizations
HIV-1 Protease Mechanism of Action
The following diagram illustrates the critical role of HIV-1 protease in the viral life cycle.
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Caption: Role of HIV-1 Protease in Viral Maturation.

Experimental Workflow for Solution Preparation
This diagram outlines the logical flow for preparing HIV-1 protease-IN-11 solutions for

experimental use.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15137707?utm_src=pdf-body-img
https://www.benchchem.com/product/b15137707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain HIV-1 Protease-IN-11 Powder

1. Accurately Weigh Powder

2. Dissolve in Anhydrous DMSO

3. Create High-Concentration Stock Solution (e.g., 10 mM)

4. Aliquot and Store at -80°C

5. Prepare Working Dilutions from Stock

For Immediate Use

6. Use in In Vitro Assay

End
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Caption: Workflow for Preparing HIV-1 Protease-IN-11 Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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